1-(2-fluoroethyl)-4-iodo-5-(isopropoxymethyl)-1H-pyrazole

• IUPAC Name: 1-(2-fluoroethyl)-4-iodo-5-(propan-2-yloxymethyl)pyrazole
• InChI: InChI=1S/C9H14FIN2O/c1-7(2)14-6-9-8(11)5-12-13(9)4-3-10/h5,7H,3-4,6H2,1-2H3
• InChI Key: ITMMFYXGYWJKJD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC1=C(C=NN1CCF)I
• Molecular Formula: C9H14FIN2O
• Molecular Weight: 312.12 g/mol

Description

The compound “1-(2-fluoroethyl)-4-iodo-5-(isopropoxymethyl)-1H-pyrazole” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two nitrogen atoms. The compound has a fluoroethyl group, an iodo group, and an isopropoxymethyl group attached to the pyrazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyrazole ring, with the various substituents (fluoroethyl, iodo, and isopropoxymethyl) attached at the 1, 4, and 5 positions of the ring. The exact structure would need to be confirmed using techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the electron-withdrawing nature of the fluoroethyl and iodo groups, and the electron-donating nature of the isopropoxymethyl group. These groups could potentially undergo various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the fluoroethyl group could increase the compound’s hydrophobicity.

Mechanism of Action

The mechanism of action of this compound is not known without further context. If it’s a drug or a biologically active compound, its mechanism of action would depend on its interactions with biological targets.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a potential drug, further studies could focus on its pharmacological effects, toxicity, and therapeutic potential. If it’s intended for use in materials science or another field, research could focus on its physical properties and potential applications.